Cas no 1796930-46-5 (17a-Dutasteride)

17a-Dutasteride structure
Product Name:17a-Dutasteride
CAS No:1796930-46-5
Molecular Formula:C27H30F6N2O2
Molecular Weight:528.529728412628
CID:4551729
17a-Dutasteride Properties
Names and Identifiers
-
- 17α-Dutasteride
- rel-(4aR,4bS,6aS,7R,9aS,9bS,11aR)-N-[2,5-Bis(trifluoromethyl)phenyl]-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-4a,6a-dimethyl-2-oxo-1H-indeno[5,4-f]quinoline-7-carboxamide (ACI)
-
- InChIKey: JWJOTENAMICLJG-UWKVNAJESA-N
- Inchi: 1S/C27H30F6N2O2/c1-24-11-9-17-15(4-8-21-25(17,2)12-10-22(36)35-21)16(24)6-7-19(24)23(37)34-20-13-14(26(28,29)30)3-5-18(20)27(31,32)33/h3,5,10,12-13,15-17,19,21H,4,6-9,11H2,1-2H3,(H,34,37)(H,35,36)/t15-,16-,17-,19-,21+,24-,25+/m0/s1
- SMILES: C[C@@]12[C@H](C(=O)NC3C=C(C(F)(F)F)C=CC=3C(F)(F)F)CC[C@H]1[C@@H]1CC[C@H]3NC(C=C[C@]3(C)[C@H]1CC2)=O
Computed Properties
Experimental Properties
17a-Dutasteride Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AJ17395-1mg |
17a-Dutasteride |
1796930-46-5 | 1mg |
$361.00 | 2024-04-20 | ||
TRC | D735010-1mg |
17a-Dutasteride |
1796930-46-5 | 1mg |
$ 247.00 | 2023-09-07 | ||
AN HUI ZE SHENG Technology Co., Ltd. | D735010-1mg |
(4ar,4bs,6as,7r,9as,9bs,11ar)-n-(2,5-bis(trifluoromethyl)phenyl)-4a,6a-dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1h-indeno[5,4-f]quinoline-7-carboxamide |
1796930-46-5 | 1mg |
¥2100.00 | 2023-09-15 |
17a-Dutasteride Suppliers
Hubei Yangxin Pharmaceutical Technology Co., Ltd
(CAS:1796930-46-5)
MR./MRS.:YANG YI PENG
Phone:15374527030
Email:2853117762@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:1796930-46-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
17a-Dutasteride Related Literature
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Yane-Shih Wang,Bo Wu,Zhiyong Wang,Ying Huang,Wei Wan,William K. Russell,Pei-Jing Pai,Yin N. Moe,David H. Russell,Wenshe R. Liu Mol. BioSyst., 2010,6, 1557-1560
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Jiemei Zhou,Wenjian Zhang,Chunyan Hong,Caiyuan Pan Polym. Chem., 2016,7, 3259-3267
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Heejin Lee,Hae-Jo Kim Org. Biomol. Chem., 2013,11, 5012-5016
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Takuya Kamimura,Motonori Komura,Hideaki Komiyama,Tomokazu Iyoda,Fumito Tani Chem. Commun., 2015,51, 1685-1688
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Antoine Denis,Nina Tymínska,Thomas Delhaye,Yann Molard,Pascal Gerbaux,Julien De Winter,Mohamed Himdi,Xavier Castel,Karine Costuas,Stéphane Cordier,David Rondeau Chem. Commun., 2023,59, 6243-6246
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Laura-Marleen Baumgartner,Aimee L. Boyle,Martin Rabe Phys. Chem. Chem. Phys., 2022,24, 4809-4819
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Lisong Chen,Huilin Zhang,Li Chen,Xinfa Wei,Mingyuan He J. Mater. Chem. A, 2017,5, 22568-22575
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Heming Zhang,Lianbao Ke,Jiaxuan Wang,Hai Bi Phys. Chem. Chem. Phys., 2023,25, 9979-9986
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